Cas no 2035001-65-9 (3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile)

• Product Name: 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile
• CAS No: 2035001-65-9
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 5355612
• Update Time: 2025-06-08

3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-((1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-[(E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile

• Inchi： 1S/C16H14N4O3/c17-10-14-16(19-7-6-18-14)23-13-5-8-20(11-13)15(21)4-3-12-2-1-9-22-12/h1-4,6-7,9,13H,5,8,11H2/b4-3+
• InChI Key： AJBVSCBAWYEFSG-ONEGZZNKSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CN(C(/C=C/C2=CC=CO2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 501
• XLogP3: 1
• Topological Polar Surface Area: 92.2

Additional information on 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile

Recent Advances in the Study of 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS: 2035001-65-9)

The compound 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS: 2035001-65-9) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological activities.

One of the key findings in recent research is the compound's ability to modulate specific biological pathways, particularly those involved in inflammation and cancer. In vitro and in vivo studies have demonstrated that 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile exhibits potent inhibitory effects on certain kinases, making it a potential therapeutic agent for kinase-related disorders. The compound's furan and pyrazine moieties are believed to contribute to its binding affinity and selectivity towards target proteins.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of this compound. Researchers have developed novel catalytic methods to enhance the yield and purity of 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile, addressing previous challenges related to scalability and cost-effectiveness. These improvements are critical for facilitating further preclinical and clinical studies.

Pharmacokinetic studies have also provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile has favorable bioavailability and metabolic stability, which are essential for its development as a drug candidate. However, further optimization may be required to minimize potential off-target effects and improve its therapeutic index.

In summary, the latest research on 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS: 2035001-65-9) highlights its potential as a versatile scaffold for drug development. Ongoing studies are expected to explore its applications in various therapeutic areas, including oncology, immunology, and infectious diseases. The compound's unique chemical structure and promising biological activities position it as a valuable subject for future research and development efforts in the chemical biology and pharmaceutical industries.